Cas no 745813-68-7 (Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)-)

• Product Name: Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)-
• CAS No: 745813-68-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 4168438
• PubChem ID: 79847363
• Update Time: 2025-06-20

Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)-
• Cyclohexanol, 2,2-dimethyl-1-(2-propen-1-yl)-
• 2,2-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol
• EN300-393703
• AKOS018406139
• 745813-68-7

• Inchi： 1S/C11H20O/c1-4-7-11(12)9-6-5-8-10(11,2)3/h4,12H,1,5-9H2,2-3H3
• InChI Key： AWPNCQIYKMDHBR-UHFFFAOYSA-N
• SMILES： C1(CC=C)(O)CCCCC1(C)C

Computed Properties

• Exact Mass: 168.151415257Da
• Monoisotopic Mass: 168.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)-

Chemical Profile of Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- (CAS No: 745813-68-7)

Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)-, identified by the chemical identifier CAS No: 745813-68-7, is a specialized organic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various high-value chemicals. The molecular structure of Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- incorporates a cyclohexane ring substituted with two methyl groups at the 2-position and an allyl group at the 1-position, which contributes to its reactivity and utility in synthetic pathways.

The significance of Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- lies in its role as a precursor in the production of more complex molecules. Its structural features allow for diverse chemical transformations, making it a versatile building block in organic synthesis. Recent advancements in synthetic methodologies have highlighted its importance in the development of novel compounds with potential applications in pharmaceuticals and agrochemicals. The compound's ability to undergo various reactions, such as oxidation and reduction, as well as its compatibility with different functional groups, underscores its value in synthetic chemistry.

In the realm of pharmaceutical research, Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- has been explored for its potential use in the synthesis of bioactive molecules. The presence of both hydroxyl and alkene functional groups provides multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities. Studies have demonstrated its utility in constructing complex scaffolds that mimic natural products and have shown promise in preliminary pharmacological evaluations. These findings align with the broader trend in drug discovery where natural product-inspired molecules are being designed to address unmet medical needs.

Moreover, the compound's structural motif has been investigated for its potential role in materials science. The cyclohexane ring and the substituents attached to it contribute to its physical properties, making it a candidate for applications in polymer chemistry and liquid crystals. Researchers have been particularly interested in how modifications to the Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- structure can influence material properties such as melting point, solubility, and thermal stability. These studies not only enhance our understanding of molecular interactions but also open new avenues for developing advanced materials with specific functionalities.

The synthesis of Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- is another area where significant progress has been made. Modern synthetic techniques have enabled more efficient and scalable production methods compared to traditional approaches. Catalytic processes have been particularly effective in improving yields and reducing byproduct formation. Additionally, green chemistry principles have been applied to minimize environmental impact during synthesis. These innovations are crucial for ensuring sustainable production practices that align with global environmental goals.

In conclusion,Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- (CAS No: 745813-68-7) represents a compound of considerable interest due to its versatile applications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals and materials science underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound,Cyclohexanol, 2,2-dimethyl-1-(2-propenyl)- is poised to remain a key player in advancing chemical innovation and addressing future challenges in science and industry.